Cas no 2229606-24-8 (5-(but-3-yn-1-yl)-1-methyl-1H-indole)

• Product Name: 5-(but-3-yn-1-yl)-1-methyl-1H-indole
• CAS No: 2229606-24-8
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• CID: 6196380
• PubChem ID: 165970844
• Update Time: 2025-06-09

5-(but-3-yn-1-yl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-1-yl)-1-methyl-1H-indole
• EN300-1793961
• 2229606-24-8

• Inchi： 1S/C13H13N/c1-3-4-5-11-6-7-13-12(10-11)8-9-14(13)2/h1,6-10H,4-5H2,2H3
• InChI Key： OSISTTOWZYRXTP-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C=C(C=CC1=2)CCC#C

Computed Properties

• Exact Mass: 183.104799419g/mol
• Monoisotopic Mass: 183.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 4.9Ų

Additional information on 5-(but-3-yn-1-yl)-1-methyl-1H-indole

Introduction to 5-(but-3-yn-1-yl)-1-methyl-1H-indole (CAS No: 2229606-24-8)

5-(but-3-yn-1-yl)-1-methyl-1H-indole (CAS No: 2229606-24-8) is a structurally significant compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, characterized by its indole core substituted with a butynyl group and a methyl group at the 1-position, exhibits a unique set of chemical and biological properties that make it a valuable scaffold for drug discovery and development. The presence of the alkyne functional group at the 3-position of the butyl chain introduces reactivity that can be exploited for further derivatization, while the indole moiety is well-documented for its role in various biological processes and pharmacological activities.

The compound’s molecular structure, featuring a fused benzene ring with an N-containing five-membered ring, aligns it with a class of molecules known to interact with biological targets in diverse ways. The indole scaffold is particularly noteworthy in medicinal chemistry due to its prevalence in natural products and its demonstrated ability to modulate biological pathways. For instance, indole derivatives are known to influence neurotransmitter systems, immune responses, and metabolic processes, making them attractive candidates for therapeutic intervention.

In recent years, the synthesis and exploration of 5-(but-3-yn-1-yl)-1-methyl-1H-indole have been influenced by advancements in synthetic methodologies and computational chemistry. The development of efficient protocols for constructing complex indole derivatives has enabled researchers to rapidly screen large libraries of compounds for potential bioactivity. Additionally, computational approaches such as molecular docking and quantum mechanical calculations have provided insights into the binding modes of these molecules with target proteins, facilitating the design of more potent and selective agents.

One of the most compelling aspects of 5-(but-3-yn-1-yl)-1-methyl-1H-indole is its versatility as a building block for more complex structures. The alkyne functionality can undergo various transformations, including Sonogashira coupling reactions, which allow for the introduction of aryl or heteroaryl groups at the terminal position of the butynyl chain. This flexibility has been leveraged in the design of novel molecules targeting specific disease pathways. For example, researchers have explored derivatives of this compound as potential inhibitors of enzymes involved in cancer metabolism or as modulators of G-protein coupled receptors (GPCRs), which play critical roles in signal transduction within cells.

The pharmacological profile of 5-(but-3-yn-1-yl)-1-methyl-1H-indole has been investigated through both in vitro and in vivo studies. Initial assays have suggested that this compound exhibits moderate affinity for certain neurotransmitter receptors, particularly those involved in mood regulation and pain perception. These findings are supported by structural analogs that have demonstrated similar bioactivity profiles, reinforcing the hypothesis that the indole core is critical for receptor interaction. Furthermore, preclinical studies have explored its potential as an anti-inflammatory agent, leveraging its ability to modulate inflammatory cytokine production and immune cell function.

The synthesis of 5-(but-3-yn-1-yl)-1-methyl-1H-indole typically involves multi-step organic reactions starting from commercially available precursors such as 1-methylindole and butynol derivatives. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have been employed to construct the desired alkyne-substituted indole framework efficiently. These methods not only ensure high yields but also minimize unwanted side products, making the process scalable for industrial applications if needed.

The compound’s stability under various conditions has also been a focus of research. Studies have examined its behavior under acidic, basic, and neutral pH conditions, as well as its solubility in common organic solvents used in pharmaceutical formulations. These data are crucial for determining optimal storage conditions and formulation strategies to maintain efficacy throughout the drug development process.

Recent advances in analytical chemistry have provided powerful tools for characterizing 5-(but-3-yn-1-yl)-1-methyl-1H-indole, including high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These techniques have allowed researchers to confirm structural integrity and purity levels required for preclinical testing. Additionally, high-throughput screening (HTS) technologies have been utilized to assess the compound’s activity against large panels of biological targets rapidly.

The potential therapeutic applications of 5-(but-3-yne-l)-methyl-lH-indole extend beyond traditional small-molecule drugs. Its structural features make it an excellent candidate for developing biologics or peptide mimetics that can interact with similar targets but offer improved pharmacokinetic properties. Furthermore, its role as a scaffold for structure-based drug design underscores its importance in rational drug discovery efforts aimed at addressing unmet medical needs.

In conclusion,5-(but--3-yne-l)-methyl-lH-indole (CAS No: 2229606248) represents a promising entity in pharmaceutical research due to its unique structural attributes and demonstrated biological activity. The ongoing exploration of this compound’s pharmacological potential continues to drive innovation in drug development pipelines across multiple therapeutic areas. As synthetic methodologies evolve further refined computational tools become more accessible researchers will undoubtedly uncover new ways this versatile molecule can contribute toward advancing human health.